Cas no 81887-01-6 (4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine)

4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine is a pyrimidine derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the hydroxy and propynyl substituents, contribute to its reactivity and potential as an intermediate in synthetic chemistry. The compound's pyrimidine core offers versatility for further functionalization, making it valuable in the development of bioactive molecules. Its stability under standard conditions and well-defined chemical properties facilitate precise incorporation into more complex structures. Researchers may explore its utility in designing enzyme inhibitors or other biologically active compounds due to its distinct substitution pattern. Proper handling and storage are recommended to maintain its integrity for experimental use.
4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine structure
81887-01-6 structure
Product Name:4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine
CAS No:81887-01-6
MF:C8H9N3O
MW:163.176561117172
CID:60379
PubChem ID:135452714
Update Time:2025-06-08

4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine
    • 2-Amino-6-methyl-5-prop-2-ynylpyrimidin-4-ol
    • 2-amino-6-methyl-5-prop-2-ynyl-1H-pyrimidin-4-one
    • 2-Amino-6-Methyl-5-Prop-2-Ynyl-Pyrimidin-4-Ol
    • 2-Amino-6-methyl-5-(2-propynyl)-4(1H)-pyrimidinone
    • 2-amino-6-methyl-5-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one
    • AKOS006237150
    • 81887-01-6
    • 2-amino-4-methyl-5-prop-2-ynyl-1H-pyrimidin-6-one
    • 2-Amino-6-methyl-5-(prop-2-yn-1-yl)pyrimidin-4(3H)-one
    • 2-Amino-6-methyl-5-(prop-2-yn-1-yl)pyrimidin-4(1H)-one
    • SCHEMBL10957500
    • DTXSID00363147
    • AMY25971
    • 5F-930
    • AKOS015992965
    • 2-Amino-6-methyl-5-(2-propyn-1-yl)-4(3H)-pyrimidinone (ACI)
    • 4(1H)-Pyrimidinone, 2-amino-6-methyl-5-(2-propynyl)- (9CI)
    • 2-Amino-6-methyl-5-(prop-2-yn-1-yl)-1,4-dihydropyrimidin-4-one
    • 2-Amino-6-methyl-5-(prop-2-yn-1-yl)pyrimidin-4-ol
    • Inchi: 1S/C8H9N3O/c1-3-4-6-5(2)10-8(9)11-7(6)12/h1H,4H2,2H3,(H3,9,10,11,12)
    • InChI Key: JXNPWSZLCOTXSA-UHFFFAOYSA-N
    • SMILES: O=C1C(CC#C)=C(C)NC(N)=N1

Computed Properties

  • Exact Mass: 163.07500
  • Monoisotopic Mass: 163.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5Ų
  • XLogP3: _0

Experimental Properties

  • Density: 1.21
  • Boiling Point: 295.1°C at 760 mmHg
  • Flash Point: 132.3°C
  • Refractive Index: 1.589
  • PSA: 72.03000
  • LogP: 0.82970

4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine Pricemore >>

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Additional information on 4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine

Recent Advances in the Study of 4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine (CAS: 81887-01-6)

4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine (CAS: 81887-01-6) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

The synthesis of 4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic approach that significantly improves yield and purity, reducing the production costs and making it more accessible for large-scale applications. The compound's structural features, including the propynyl and hydroxy groups, are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that 4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine exhibits potent inhibitory effects on specific enzymatic targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a selective inhibitor of kinase enzymes involved in inflammatory pathways. This finding suggests its potential application in treating inflammatory diseases, such as rheumatoid arthritis and psoriasis. Additionally, preliminary in vitro and in vivo studies have shown promising anticancer activity, particularly in breast and lung cancer cell lines, by inducing apoptosis and inhibiting cell proliferation.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Nature Chemical Biology (2023) identified its interaction with DNA repair mechanisms, highlighting its potential as a radiosensitizer in cancer therapy. The compound's ability to modulate oxidative stress responses has also been explored, with implications for neurodegenerative diseases. These findings underscore the versatility of 4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine as a multifunctional agent in drug discovery.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. Recent efforts have focused on derivatization and formulation strategies to enhance its pharmacokinetic profile. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its development, paving the way for future clinical trials.

In conclusion, 4-Methyl-6-hydroxy-5-(2-propynyl)-2-pyrimidinamine (CAS: 81887-01-6) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Ongoing research continues to uncover its mechanisms and applications, positioning it as a valuable candidate for addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and drug development.

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